Cas no 2091638-31-0 (3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane)

• Product Name: 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane
• CAS No: 2091638-31-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5721538
• PubChem ID: 121207355
• Update Time: 2025-06-11

3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane Chemical and Physical Properties

Names and Identifiers

• AKOS026716465
• starbld0030308
• F2147-3489
• 2091638-31-0
• 3-methyl-7-oxa-3,10-diazaspiro[5.6]dodecane
• 7-Oxa-3,10-diazaspiro[5.6]dodecane, 3-methyl-
• 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane

• Inchi： 1S/C10H20N2O/c1-12-7-3-10(4-8-12)2-5-11-6-9-13-10/h11H,2-9H2,1H3
• InChI Key： LUUXRNNNGRYATI-UHFFFAOYSA-N
• SMILES： O1CCNCCC21CCN(C)CC2

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 278.7±40.0 °C(Predicted)
• pka: 9.74±0.20(Predicted)

Additional information on 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane

Recent Advances in the Study of 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane (CAS: 2091638-31-0)

The compound 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane (CAS: 2091638-31-0) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic scaffold is characterized by its fused heterocyclic rings, which provide a rigid three-dimensional framework that is highly desirable for drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds.

One of the most notable advancements in the research of this compound is its role as a building block for the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological disorders, including Alzheimer's disease, depression, and neuropathic pain. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane exhibit high affinity and selectivity for sigma-1 receptors, making them promising candidates for further preclinical evaluation. The study utilized molecular docking and in vitro binding assays to validate the interactions between the spirocyclic core and the receptor's binding pocket.

In addition to its neurological applications, this compound has also been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the synthesis of a series of 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane derivatives with potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed the enhanced antibacterial activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane permeability assays.

Another area of interest is the compound's potential in oncology. Preliminary studies have shown that certain derivatives of 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane can inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. A 2022 study in the European Journal of Medicinal Chemistry reported the synthesis of a novel series of spirocyclic compounds that exhibited significant cytotoxicity against breast cancer cell lines, with IC50 values in the low micromolar range. These findings suggest that further optimization of this scaffold could lead to the development of new anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Future research directions may include the exploration of prodrug strategies and the incorporation of this scaffold into hybrid molecules to enhance its therapeutic potential.

In conclusion, 3-Methyl-7-oxa-3,10-diazaspiro[5.6]dodecane (CAS: 2091638-31-0) represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will likely yield novel drug candidates with improved efficacy and safety profiles. The compound's unique structural features and demonstrated bioactivity make it a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicinal chemistry.